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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent and

manage biofouling on EXO2 sonde sensors.

Frequently Asked Questions (FAQs)
Q1: What is biofouling and why is it a problem for EXO2 sonde sensors?

A1: Biofouling is the accumulation of microorganisms, plants, algae, or small animals on wetted

surfaces. For EXO2 sonde sensors, this accumulation can obstruct the sensing elements,

leading to inaccurate readings, sensor drift, and a reduced lifespan of the instrument. In severe

cases, it can render the collected data unusable.[1][2]

Q2: What are the primary methods to prevent biofouling on EXO2 sensors?

A2: The primary methods for preventing biofouling on EXO2 sensors include mechanical,

chemical, and physical approaches. These include the integrated central wiper, copper-alloy

components, and protective coatings.[3][4][5]

Q3: How effective is the EXO2's central wiper in preventing biofouling?

A3: The EXO2's central wiper is a highly effective mechanical method for preventing biofouling

on the sensor faces.[4] It physically removes accumulated biofilm and sediment before each
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measurement, which is particularly effective for optical sensors like turbidity and chlorophyll.[4]

[6] The robust, central design ensures that all sensors are cleaned simultaneously.[4]

Q4: What is the role of copper in preventing biofouling?

A4: Copper has natural antifouling properties that deter the settlement and growth of many

marine organisms.[7] For the EXO2 sonde, this is utilized in several components, including the

copper-alloy sensor guard and user-applied copper tape and screens.[3][7]

Q5: What is C-Spray and how does it work?

A5: C-Spray is a non-toxic, nanopolymer coating that creates a slick surface on non-sensing

parts of the sonde and sensors, making it difficult for organisms to attach.[4][8] It is an

additional protective layer that complements other antifouling measures.

Q6: Can I use antifouling paint on my EXO2 sonde?

A6: Yes, copper-based anti-fouling paint can be applied to the sonde body and plastic

components to deter heavy biological growth, similar to its use on ship hulls.[7] However, care

must be taken to avoid painting over sensor faces or connectors.

Troubleshooting Guides
Issue: Rapid biofouling is occurring despite using the central wiper.

Question: My EXO2 sonde's sensors are still experiencing significant biofouling even with

the central wiper enabled. What should I do?

Answer:

Verify Wiper Operation: Ensure the central wiper is functioning correctly. You can manually

activate the wiper through the KOR software to confirm it rotates and covers all sensor

faces.[9]

Check Wiper Brush Condition: Inspect the wiper brush for wear, damage, or embedded

debris. A worn or fouled brush will be less effective. Clean the brush with a soft brush and

water. If the bristles are frayed or worn down, replace the brush.[9]
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Increase Wiping Frequency: In high-fouling environments, you may need to increase the

wiping frequency. This can be configured in the sonde's deployment settings.

Supplement with Other Methods: The central wiper is most effective when used in

conjunction with other antifouling measures. Consider adding a copper-alloy guard, copper

tape to the sensor bodies, or applying C-Spray to the sonde.[3]

Issue: The copper-alloy guard appears tarnished or corroded.

Question: My copper-alloy guard has turned green/brown. Is it still effective?

Answer:

Natural Patina: It is normal for the copper-alloy guard to develop a patina (a greenish or

brownish film) over time when exposed to water. This is a natural oxidation process and

does not diminish its antifouling properties.

Cleaning Procedure: If there is heavy organic growth or mineral deposits on the guard, it

can be cleaned. Remove the guard from the sonde and use a soft brush or cloth with a

mild detergent and water to gently scrub the surface. Avoid using abrasive materials that

could scratch the copper alloy.

Inspection: After cleaning, inspect the guard for any significant pitting or damage. If the

structural integrity is compromised, it should be replaced.

Issue: Sensor readings are drifting or showing erratic behavior.

Question: I've noticed a gradual drift or sudden spikes in my sensor data. Could this be due

to biofouling?

Answer:

Visual Inspection: The first step is to retrieve the sonde and visually inspect the sensors

for any signs of biofouling. Even a thin, transparent biofilm can affect sensor performance.

[2]
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Post-Deployment QA/QC: Before cleaning, take readings with the fouled sonde in known

standards to quantify the extent of the drift.[3] This will help in understanding the impact of

biofouling at your specific deployment site.

Thorough Cleaning: Clean the sensors according to the procedures outlined in the EXO

User Manual. This typically involves using soap and water, and for some sensors, specific

cleaning solutions.[9]

Recalibration: After a thorough cleaning, it is crucial to recalibrate the sensors to ensure

accurate data collection upon redeployment.[3]

Review Antifouling Strategy: If biofouling is confirmed as the cause of the data drift, review

and enhance your antifouling strategy. This may involve using a combination of methods

as detailed in this guide.

Data Presentation
Table 1: Comparison of Antifouling Methods for EXO2 Sonde
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Antifouling
Method

Principle of
Operation

Typical
Deployment
Extension

Advantages Disadvantages

Central Wiper

Mechanical

removal of

biofilm and

sediment from

sensor faces.[4]

Site-dependent;

significantly

extends

deployment in

most

environments.

Automated,

cleans all

sensors

simultaneously,

highly effective

for optical

sensors.[4]

Requires power,

brush requires

periodic cleaning

and replacement.

[9]

Copper-Alloy

Guard

Chemical

deterrence

through the slow

release of copper

ions.[7]

Can double or

triple deployment

times in high-

fouling marine

environments.[4]

Long-lasting, no

power required,

protects sensors

from physical

impact.

Higher initial

cost, may not be

as effective

against all types

of biofouling.

Copper Tape

Chemical

deterrence

through the slow

release of copper

ions.[7]

Can extend

deployment by

several weeks to

months

depending on

conditions.[5]

Cost-effective,

can be applied to

individual sensor

bodies.

Needs to be

replaced

periodically

(every 2-6

months),

application can

be time-

consuming.[10]

C-Spray

Creates a non-

stick,

nanopolymer

surface coating.

[8]

Enhances the

effectiveness of

other methods by

preventing initial

attachment.

Non-toxic, easy

to apply to non-

sensing

surfaces.

Not a standalone

solution, needs

to be reapplied

with each

deployment.
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Antifouling Paint

Chemical

deterrence

through the

release of

biocides

(typically copper-

based).[7]

Can significantly

extend

deployment

times in high-

fouling

environments.

Provides broad-

spectrum

protection to the

entire sonde

body.

Can be toxic to

the environment,

requires careful

application to

avoid sensor

faces.

Experimental Protocols
Protocol 1: Application of Copper Tape to EXO2 Sensors

Objective: To apply copper tape to the bodies of EXO2 sensors to prevent biofouling.

Materials:

EXO2 Sensors

YSI Anti-Fouling Copper Tape Kit

Clear packing tape

Isopropyl alcohol and lint-free wipes

Scissors or a utility knife

Procedure:

Sensor Preparation:

Remove the sensors from the EXO2 sonde.

Thoroughly clean the exterior of the sensor bodies with isopropyl alcohol and a lint-free

wipe to remove any oils or residues.

Allow the sensors to air dry completely.

Apply Clear Packing Tape:
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Cut a piece of clear packing tape to a length that will wrap around the sensor body once

with a slight overlap.

Carefully apply the packing tape to the sensor body, ensuring it is smooth and free of

wrinkles or air bubbles. This layer facilitates easier removal of the copper tape later.[10]

Apply Copper Tape:

Cut a piece of copper tape to the same length as the packing tape.

Carefully wrap the copper tape over the clear packing tape, again ensuring a smooth

application with no bubbles.

Press firmly to ensure good adhesion.

Final Checks:

Ensure that the copper tape does not cover any sensing elements, vents, or connector

pins.

For the conductivity/temperature sensor, use a utility knife to carefully cut out the tape

covering the vent holes.[10]

Reinstall the sensors onto the EXO2 sonde.

Protocol 2: Maintenance of the EXO2 Central Wiper

Objective: To clean and inspect the EXO2 central wiper to ensure optimal performance.

Materials:

Soft brush (e.g., a toothbrush)

Clean water

Replacement wiper brush (if necessary)

Hex wrench (included with replacement brush)
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Procedure:

Removal:

Remove the central wiper from the EXO2 sonde by unscrewing it from its port.

Cleaning the Brush:

Use a soft brush and clean water to gently remove any accumulated sediment, biofilm, or

debris from the bristles of the wiper brush.[9]

Rinse the brush thoroughly with clean water.

Inspection:

Inspect the bristles for any signs of fraying, bending, or significant wear.

If the bristles are damaged, the brush should be replaced.

Brush Replacement (if necessary):

Use the provided hex wrench to loosen the set screw holding the brush in place.

Remove the old brush and insert the new one.

Tighten the set screw to secure the new brush.

Reinstallation:

Screw the central wiper back into its port on the EXO2 sonde until it is hand-tight.

Functional Test:

Connect the sonde to the KOR software and manually activate the wiper to ensure it

rotates smoothly and correctly.[9]

Mandatory Visualization
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Caption: Troubleshooting workflow for addressing biofouling on EXO2 sonde sensors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10854574?utm_src=pdf-custom-synthesis
https://os.copernicus.org/articles/6/503/2010/os-6-503-2010.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959602/
https://www.ysi.com/ysi-blog/water-blogged-blog/2025/08/top-10-tips-for-deploying-multiparameter-sondes-in-marine-environments
https://www.ysi.com/File%20Library/Documents/Specification%20Sheets/E108-YSI-Antifouling-Tips-Book.pdf
https://www.labunlimited.com/7-Tips-to-Fight-Fouling-and-Extend-Sonde-Deployment
https://envcoglobal.com/wp-content/uploads/2017/04/exo-user-manual-web_0.pdf
https://www.ysi.com/ysi-blog/water-blogged-blog/2019/01/7-tips-to-fight-fouling-and-extend-water-quality-sonde-deployments
https://www.ysi.com/ysi-blog/water-blogged-blog/2018/04/how-to-take-care-of-your-new-exo-sonde
https://www.ysi.com/ysi-blog/water-blogged-blog/2021/11/top-maintenance-tips-for-exo-sondes-protect-your-investment
https://www.mdpi.com/1424-8220/21/2/389
https://www.mdpi.com/1424-8220/21/2/389
https://www.benchchem.com/product/b10854574#how-to-prevent-biofouling-on-exo2-sonde-sensors
https://www.benchchem.com/product/b10854574#how-to-prevent-biofouling-on-exo2-sonde-sensors
https://www.benchchem.com/product/b10854574#how-to-prevent-biofouling-on-exo2-sonde-sensors
https://www.benchchem.com/product/b10854574#how-to-prevent-biofouling-on-exo2-sonde-sensors
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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